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Compound of Interest

Compound Name: GSK3335103

Cat. No.: B15584887

Absence of specific manufacturer's disposal instructions for the investigational compound
GSK3335103 necessitates a conservative approach to its disposal, grounded in established
laboratory safety principles. Researchers, scientists, and drug development professionals must
handle this novel av36 integrin inhibitor with the assumption that it is a potentially hazardous
chemical waste, requiring specialized disposal procedures.

In the absence of a dedicated Safety Data Sheet (SDS) with explicit disposal protocols for
GSK3335103, a risk-based assessment is the critical first step. This guide provides a
procedural framework based on general best practices for the management of research
chemicals. All personnel should consult with their institution's Environmental Health and Safety
(EHS) department for specific guidance and to ensure compliance with local, state, and federal
regulations.

Step-by-Step Disposal Protocol for GSK3335103

1. Waste Identification and Classification: Treat GSK3335103 as a hazardous chemical waste
unless a formal hazard assessment by a qualified safety professional determines otherwise.
This includes the pure compound, solutions, and any contaminated materials (e.g., personal
protective equipment, pipette tips, and glassware).

2. Waste Segregation and Collection:

e Solid Waste: Collect solid GSK3335103 and contaminated disposable materials in a
dedicated, leak-proof, and clearly labeled hazardous waste container.
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 Liquid Waste: Collect solutions containing GSK3335103 in a separate, compatible, and
sealed hazardous waste container. Do not mix with other chemical waste streams unless
compatibility has been confirmed.

o Sharps: Any needles or other sharps contaminated with GSK3335103 must be disposed of
in a designated sharps container for hazardous chemical waste.

3. Container Labeling: All waste containers must be accurately labeled with the following
information:

The words "Hazardous Waste"

e The full chemical name: GSK3335103

e The concentration and quantity of the waste

e The date of accumulation

o The name of the principal investigator or laboratory contact

4. Storage: Store waste containers in a designated Satellite Accumulation Area (SAA) within
the laboratory.[1][2] This area should be at or near the point of generation and under the control
of the laboratory personnel.[1][3] Ensure that the storage area is secure, away from drains, and
segregated from incompatible chemicals.

5. Disposal Request: Once the waste container is full or ready for disposal, follow your
institution's procedures to request a pickup by the EHS department or a licensed hazardous
waste contractor. Do not dispose of GSK3335103 down the drain or in the regular trash.[4][5]

6. Empty Container Disposal: Empty containers that held GSK3335103 should be managed as
hazardous waste. If institutional policy allows for the disposal of empty containers as regular
trash, they must be triple-rinsed with a suitable solvent.[4] The rinsate must be collected and
disposed of as hazardous liquid waste.[4] All labels must be defaced or removed before the
container is discarded.[4][6]

Key Disposal Considerations Summary
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Consideration

Guideline

Regulatory Framework

All disposal activities must comply with the
Resource Conservation and Recovery Act

(RCRA) and relevant state and local regulations.

[3]

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab
coat, safety glasses, and chemical-resistant
gloves, when handling GSK3335103 and its

waste.

Spill Management

In the event of a spill, follow your laboratory's
established spill response protocol. Absorbent
materials used to clean the spill should be

disposed of as hazardous waste.[4]

Waste Minimization

To the extent possible, minimize the generation
of GSK3335103 waste by ordering only the
required quantities and reducing the scale of

experiments.[1]

Disposal Decision Workflow
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Caption: Decision workflow for the proper disposal of GSK3335103 waste.
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Disclaimer: This information is intended as a general guide and does not replace the need for a
site-specific risk assessment and consultation with your institution's Environmental Health and
Safety department. Always refer to your institution's specific chemical hygiene plan and waste
disposal procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Disposal of GSK3335103: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584887#9gsk3335103-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

